Cas no 673-31-4 (Phenprobamate)

Phenprobamate is a carbamate derivative with central nervous system depressant properties, primarily used as a muscle relaxant and anxiolytic agent. Its mechanism of action involves enhancing GABAergic neurotransmission, leading to sedative and muscle-relaxing effects. The compound exhibits favorable pharmacokinetics, including rapid absorption and moderate duration of action, making it suitable for managing musculoskeletal conditions and anxiety disorders. Phenprobamate is distinguished by its balanced efficacy and tolerability profile, with a lower incidence of severe side effects compared to some traditional anxiolytics. Its structural similarity to meprobamate allows for predictable metabolic pathways, facilitating clinical use. The product is typically administered orally in tablet form.

Phenprobamate structure

Product Name:Phenprobamate

CAS No:673-31-4

MF:C₁₀H₁₃NO₂

MW:179.215722799301

MDL:MFCD00868163

CID:39501

PubChem ID:4770

Update Time:2025-10-29

Phenprobamate Chemical and Physical Properties

Names and Identifiers

- Phenprobamate
- 3-Phenylpropyl carbamate
- Actiphan
- Actozine
- Ansepron
- benzenepropanol
- Eirenal
- Extacol
- Nelaxan
- Palmita
- Proformiphen
- Tranquil
- Spantol
- Qumamquil
- Fenprobamato
- Benzenepropanol, carbamate
- Carbamic acid, 3-phenylpropyl ester
- 3-Phenyl-1-propanol carbamate
- 1-Carbamoyloxy-3-phenylpropane
- HG 532
- MH 532
- Phenoprobamate
- Gamaquil
- Benzenepropanol carbamate
- 1-Propanol, 3-phenyl-, carbamate
- gamma-Phenylpropyl carbamate
- Phenprobamatum [INN-Latin]
- Fenprobamato [INN-Spanish]
- CHEMBL1079576
- C76122
- DB13354
- SMR000466378
- MFCD00868163
- MLS001075579
- BDBM66801
- .gamma.-Phenylpropyl carbamate
- AKOS006273141
- NC00165
- NS00003087
- Phenprobamat
- PHENPROBAMATE [WHO-DD]
- Spantol (TN)
- SCHEMBL134496
- Tox21_112215
- UJZ473TPS0
- NSC44682
- NSC-44682
- A835714
- NCIOpen2_000174
- .gamma.-Phenylpropylcarbamat
- NCGC00164589-01
- HMS2051J03
- MLS001075598
- Phenprobamate (JAN/INN)
- NSC-64270
- Phenprobamate [INN:BAN:DCF:JAN]
- PHENPROBAMATE [INN]
- KS-5236
- CAS-673-31-4
- D01824
- EINECS 211-606-1
- NSC 44682
- 1-Propanol, carbamate
- NSC-50538
- WLN: ZVO3R
- HMS3393J03
- NSC64270
- gamma-Phenylpropylcarbamat
- AC-32475
- PHENPROBAMATE [MI]
- MLS001075792
- Tox21_112215_1
- Q7181402
- DTXSID2046464
- NSC 64270
- CCG-100915
- BRD-K22009844-001-09-1
- HMS3369F14
- PHENPROBAMATE [JAN]
- carbamic acid 3-phenylpropyl ester
- MH532
- Phenprobamatum
- BRN 1959273
- cid_4770
- CAMYKONBWHRPDD-UHFFFAOYSA-N
- W-104719
- NCGC00164589-02
- MH-532
- UNII-UJZ473TPS0
- Quamaquil
- 673-31-4
- DTXCID0026464
- MLS000759511
- NSC50538
- NSC 50538
- CHEBI:31992
- HMS3715H22
- MLS001424080
- PHENPROBAMATE [MART.]
- HMS2235C09
- gamma-Phenylpropylcarbamat [German]
- BP166013
- BRD-K22009844-001-12-5
- DA-76811
- MDL： MFCD00868163
- Inchi： 1S/C10H13NO2/c11-10(12)13-8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,11,12)
- InChI Key： CAMYKONBWHRPDD-UHFFFAOYSA-N
- SMILES： O(C(N)=O)CCCC1C=CC=CC=1

Computed Properties

Exact Mass: 179.09500
Monoisotopic Mass: 179.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 52.3
Surface Charge: 0
Tautomer Count: 2

Experimental Properties

Density: 1.1248 (rough estimate)
Melting Point: 102-105°C
Boiling Point: 311.75°C (rough estimate)
Refractive Index: 1.5710 (estimate)
PSA: 52.32000
LogP: 2.41480

Phenprobamate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Toxicity：LD50 orally in mice: 840 mg/kg (Stille)
Storage Condition：Store at room temperature

Phenprobamate Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Phenprobamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P304341-5g	Phenprobamate	673-31-4	≥97%	5g	¥82.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P304341-25g	Phenprobamate	673-31-4	≥97%	25g	¥281.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P304341-1g	Phenprobamate	673-31-4	≥97%	1g	¥39.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P304341-100g	Phenprobamate	673-31-4	≥97%	100g	¥834.90	2023-09-01
Alichem	A019121301-5g	3-Phenylpropyl carbamate	673-31-4	97%	5g	$275.40	2023-09-01
Alichem	A019121301-10g	3-Phenylpropyl carbamate	673-31-4	97%	10g	$451.50	2023-09-01
Alichem	A019121301-25g	3-Phenylpropyl carbamate	673-31-4	97%	25g	$851.40	2023-09-01
Chemenu	CM186656-5g	3-phenylpropyl carbamate	673-31-4	95+%	5g	$252	2021-06-16
Chemenu	CM186656-10g	3-phenylpropyl carbamate	673-31-4	95+%	10g	$402	2021-06-16
Chemenu	CM186656-25g	3-phenylpropyl carbamate	673-31-4	95+%	25g	$804	2021-06-16

Phenprobamate Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:673-31-4)Phenprobamate

Order Number:sfd2251

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:673-31-4)苯丙氨酯

Order Number:LE27050841;LE11896

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:02

Price ($):discuss personally

Email:18501500038@163.com

Phenprobamate Related Literature

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Giorgio Facchetti,Raffaella Gandolfi,Marco Fusè,Daniele Zerla,Edoardo Cesarotti,Michela Pellizzoni,Isabella Rimoldi New J. Chem. 2015 39 3792
2. Preparation, characterization and application of succinimidinium hydrogensulfate ([H-Suc]HSO4) as an efficient ionic liquid catalyst for the N-Boc protection of amines

Farhad Shirini,Omid Goli Jolodar,Mohadeseh Seddighi,Hojatollah Takbiri Borujeni RSC Adv. 2015 5 19790
3. In(OTf)3-catalyzed N-α phosphonylation of N,O-acetals with triethyl phosphite

Jian-Ting Sun,Xin Li,Tian-Yu Yang,Min Lv,Ling-Yan Chen,Bang-Guo Wei Org. Biomol. Chem. 2022 20 6571
4. Direct synthesis of N-sulfinyl- and N-sulfonylimines via copper/l-proline-catalyzed aerobic oxidative cascade reaction of alcohols with sulfinamides or sulfonamides

Guofu Zhang,Shengjun Xu,Xiaoqiang Xie,Chengrong Ding,Shang Shan RSC Adv. 2017 7 9431
5. Lucigenin/Co(tryptophan)2 complex bifunctionalized graphene oxide: facile synthesis and unique chemiluminescence

Qi Li,Fang Li,Wen Shen,Xiangyang Liu,Hua Cui J. Mater. Chem. C 2016 4 3477

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673-31-4 (Phenprobamate) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:673-31-4)Phenprobamate

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:673-31-4)苯丙氨酯

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry